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Compound of Interest

Compound Name: 2-Methylbut-3-enoic acid

Cat. No.: B1661977

For researchers, scientists, and professionals engaged in drug development, a precise
understanding of the fundamental physicochemical properties of chemical entities is
paramount. This document provides a concise technical summary of the molecular formula and
molecular weight of 2-Methylbut-3-enoic acid.

Molecular Formula and Weight

The molecular characteristics of 2-Methylbut-3-enoic acid have been determined and are
presented below. This data is essential for a variety of experimental and theoretical
applications, from stoichiometric calculations in synthetic chemistry to pharmacokinetic
modeling in drug discovery.

Property Value

Molecular Formula C5H802[1][2][3][4][5]
Molecular Weight 100.12 g/mol [2][3][4][5][6]
Alternate Citation for Molecular Weight 100.116 g/mol [1]
Alternate Citation for Molecular Weight 100.1158 g/mol [7]

The molecular formula, C5H802, indicates that each molecule of 2-Methylbut-3-enoic acid is
composed of five carbon atoms, eight hydrogen atoms, and two oxygen atoms.[1][2][3][4][5]
The molecular weight is a critical parameter for quantitative analysis and is consistently
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reported to be approximately 100.12 g/mol .[2][3][4][5][6] This value is derived from the sum of
the atomic weights of its constituent atoms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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